Cas no 2228350-70-5 (2-1-(4-methylthiophen-2-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(4-methylthiophen-2-yl)cyclopropylpropan-2-amine
• CAS No: 2228350-70-5
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 6042610
• PubChem ID: 165721014
• Update Time: 2025-05-21

2-1-(4-methylthiophen-2-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methylthiophen-2-yl)cyclopropylpropan-2-amine
• EN300-1799972
• 2228350-70-5
• 2-[1-(4-methylthiophen-2-yl)cyclopropyl]propan-2-amine

• Inchi： 1S/C11H17NS/c1-8-6-9(13-7-8)11(4-5-11)10(2,3)12/h6-7H,4-5,12H2,1-3H3
• InChI Key： RRDXZFLPFDVHGW-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-1-(4-methylthiophen-2-yl)cyclopropylpropan-2-amine

Comprehensive Overview of 2-(1-(4-Methylthiophen-2-yl)cyclopropyl)propan-2-amine (CAS No. 2228350-70-5)

The compound 2-(1-(4-methylthiophen-2-yl)cyclopropyl)propan-2-amine (CAS No. 2228350-70-5) is a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This article provides an in-depth exploration of this compound, covering its chemical properties, synthesis methods, applications, and current market trends. With the increasing interest in cyclopropyl-containing compounds and thiophene derivatives, understanding this molecule becomes particularly relevant for researchers and industry professionals.

Chemically, 2-(1-(4-methylthiophen-2-yl)cyclopropyl)propan-2-amine features a distinctive molecular architecture combining a thiophene ring with a cyclopropyl group and an amine functionality. The presence of the 4-methyl substitution on the thiophene ring adds to its structural complexity and influences its physicochemical properties. Recent studies have shown that such hybrid structures often exhibit interesting electronic properties, making them valuable in the development of new materials and pharmaceutical intermediates.

In pharmaceutical research, compounds containing both thiophene and cyclopropyl moieties have shown promise in various therapeutic areas. While 2228350-70-5 itself is primarily used as a research chemical, its structural features make it a potential candidate for further investigation in drug discovery programs. The amine group in particular offers opportunities for further derivatization, which is why many researchers are exploring its potential as a building block for more complex molecules.

The synthesis of 2-(1-(4-methylthiophen-2-yl)cyclopropyl)propan-2-amine typically involves multi-step organic reactions. One common approach starts with the preparation of the 4-methylthiophene precursor, followed by cyclopropanation and subsequent introduction of the propan-2-amine moiety. Recent advancements in green chemistry have led to more efficient synthetic routes with improved yields and reduced environmental impact, addressing growing concerns about sustainable chemical production.

From a commercial perspective, the demand for specialized heterocyclic compounds like 2228350-70-5 has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking novel chemical entities with unique structural features for their drug discovery programs. This has created opportunities for fine chemical suppliers specializing in custom synthesis and building block compounds.

Quality control is paramount when working with 2-(1-(4-methylthiophen-2-yl)cyclopropyl)propan-2-amine. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity and identity of the compound. Proper storage conditions, typically under inert atmosphere at controlled temperatures, are essential to maintain the stability of this chemical over time.

Recent scientific literature has highlighted the potential of thiophene-cyclopropyl hybrids in various applications. While CAS 2228350-70-5 itself may not yet have established commercial applications, its structural analogs have shown activity in several biological assays. This has led to increased research interest in understanding the structure-activity relationships of such compounds, particularly in the context of central nervous system targets.

The global market for specialty chemicals and pharmaceutical intermediates continues to expand, with particular growth in the Asia-Pacific region. Companies specializing in the production of complex organic molecules like 2-(1-(4-methylthiophen-2-yl)cyclopropyl)propan-2-amine are investing in advanced manufacturing technologies to meet this growing demand while maintaining high quality standards.

For researchers considering working with 2228350-70-5, it's important to note that while the compound itself is not classified as hazardous, proper laboratory safety protocols should always be followed. This includes the use of appropriate personal protective equipment and working in well-ventilated areas, as is standard practice when handling any chemical substances.

Looking to the future, the development of new synthetic methodologies and the exploration of novel applications for 2-(1-(4-methylthiophen-2-yl)cyclopropyl)propan-2-amine and related compounds represent exciting areas of research. As our understanding of structure-property relationships in such hybrid molecules improves, we can anticipate new discoveries that may lead to practical applications in various fields of science and technology.

In conclusion, 2-(1-(4-methylthiophen-2-yl)cyclopropyl)propan-2-amine (CAS No. 2228350-70-5) represents an interesting case study in modern chemical research. Its unique combination of structural features makes it a valuable subject for further investigation, particularly in pharmaceutical and materials science applications. As research continues, we may see this compound or its derivatives playing important roles in future technological and therapeutic advancements.